98-50-0

Arsanilic acid

In Stock

• CAS RN:
• 98-50-0

• Formula:
• C6H8AsNO3

• InChI:
• InChI=1S/C6H8AsNO3/c8-6-3-1-5(2-4-6)7(9,10)11/h1-4H,8H2,(H2,9,10,11)

• InChIKey:
• XKNKHVGWJDPIRJ-UHFFFAOYSA-N

• Arsanilic Acid is an organoarsenic compound with activity as an anti-infective agent. As a feed additive, arsanilic acid improves weight gain in farm-raised animals, but its use as a growth promoter is banned in many countries.
  Arsanilic acid is an organoarsonic acid. It is a conjugate acid of an arsanilate(1-).
  An arsenical which has been used as a feed additive for enteric conditions in pigs and poultry. It causes blindness and is ototoxic and nephrotoxic in animals.

Propantheline

Usually In Stock

• CAS RN:
• 298-50-0

• Formula:
• C23H30NO3+

• InChI:
• InChI=1S/C23H30NO3/c1-16(2)24(5,17(3)4)14-15-26-23(25)22-18-10-6-8-12-20(18)27-21-13-9-7-11-19(21)22/h6-13,16-17,22H,14-15H2,1-5H3/q+1

• InChIKey:
• VVWYOYDLCMFIEM-UHFFFAOYSA-N

• Propantheline is an anticholinergic agent used to treat gastrointestinal conditions associated with intestinal spasm and to decrease secretions during anesthesia. Propantheline has not been implicated in causing liver enzyme elevations or clinically apparent acute liver injury.
  Propantheline belongs to the class of organic compounds known as xanthenes. These are polycyclic aromatic compounds containing a xanthene moiety, which consists of two benzene rings joined to each other by a pyran ring. Propantheline is a drug which is used for the treatment of enuresis. it has also been used for hyperhidrosis, and cramps or spasms of the stomach, intestines or bladder. Propantheline is considered to be a practically insoluble (in water) and relatively neutral molecule. Propantheline has been detected in multiple biofluids, such as urine and blood. Within the cell, propantheline is ...

2,4-Dichloro-n,n-dimethylpyrimidin-5-amine

In Stock

• CAS RN:
• 5298-50-0

• Formula:
• C6H7Cl2N3

• InChI:
• InChI=1S/C6H7Cl2N3/c1-11(2)4-3-9-6(8)10-5(4)7/h3H,1-2H3

• InChIKey:
• JCHXGNDLTRLPHB-UHFFFAOYSA-N

• 2,4-Dichloro-n,n-dimethylpyrimidin-5-amine is a useful research compound. Its molecular formula is C6H7Cl2N3 and its molecular weight is 192.04 g/mol. The purity is usually 95%.

2-Octenedioic acid

• CAS RN:
• 5698-50-0

• Formula:
• C8H12O4

• InChI:
• InChI=1S/C8H12O4/c9-7(10)5-3-1-2-4-6-8(11)12/h3,5H,1-2,4,6H2,(H,9,10)(H,11,12)/b5-3+

• InChIKey:
• BNTPVRGYUHJFHN-HWKANZROSA-N

• 2-Octenedioic acid, also known as 2-octenedioate, belongs to the class of organic compounds known as medium-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 4 and 12 carbon atoms. 2-Octenedioic acid is slightly soluble (in water) and a weakly acidic compound (based on its pKa). 2-Octenedioic acid has been primarily detected in urine. Within the cell, 2-octenedioic acid is primarily located in the cytoplasm and adiposome.
  2-Octenedioic acid is an unsaturated fatty acid.

3,5,5-Trimethyl-2(5H)-furanone

Usually In Stock

• CAS RN:
• 50598-50-0

• Formula:
• C7H10O2

• InChI:
• InChI=1S/C7H10O2/c1-5-4-7(2,3)9-6(5)8/h4H,1-3H3

• InChIKey:
• OAVLYQLCBORARJ-UHFFFAOYSA-N

• 3,5,5-Trimethyl-2(5H)-furanone is a useful research compound. Its molecular formula is C7H10O2 and its molecular weight is 126.15 g/mol. The purity is usually 95%.

Methyl 1-aminocycloheptanecarboxylate hydrochloride

In Stock

• CAS RN:
• 92398-50-0

• Formula:
• C9H18ClNO2

• InChI:
• InChI=1S/C9H17NO2.ClH/c1-12-8(11)9(10)6-4-2-3-5-7-9;/h2-7,10H2,1H3;1H

• InChIKey:
• DUVCCEMTDGDVRL-UHFFFAOYSA-N

• Methyl 1-aminocycloheptanecarboxylate hydrochloride is a useful research compound. Its molecular formula is C9H18ClNO2 and its molecular weight is 207.70. The purity is usually 95%.

5-bromo-2,3-dihydro-1H-inden-1-ol

In Stock

• CAS RN:
• 34598-50-0

• Formula:
• C9H9BrO

• InChI:
• InChI=1S/C9H9BrO/c10-7-2-3-8-6(5-7)1-4-9(8)11/h2-3,5,9,11H,1,4H2

• InChIKey:
• DRXIUUZVRAOHBS-UHFFFAOYSA-N

• 5-bromo-2,3-dihydro-1H-inden-1-ol is a useful research compound. Its molecular formula is C9H9BrO and its molecular weight is 213.07 g/mol. The purity is usually 95%.

3-(4-ethoxyphenyl)-5-(2-methoxybenzyl)-8,9-dihydro-5H-[1,4]dioxino[2,3-g]pyrazolo[4,3-c]quinoline

In Stock

• CAS RN:
• 872198-50-0

• Formula:
• C28H25N3O4

• InChI:
• InChI=1S/C28H25N3O4/c1-3-33-20-10-8-18(9-11-20)27-22-17-31(16-19-6-4-5-7-24(19)32-2)23-15-26-25(34-12-13-35-26)14-21(23)28(22)30-29-27/h4-11,14-15,17H,3,12-13,16H2,1-2H3

• InChIKey:
• FKHRFRQNDGSPDY-UHFFFAOYSA-N

• 3-(4-ethoxyphenyl)-5-(2-methoxybenzyl)-8,9-dihydro-5H-[1,4]dioxino[2,3-g]pyrazolo[4,3-c]quinoline is a useful research compound. Its molecular formula is C28H25N3O4 and its molecular weight is 467.525. The purity is usually 95%.

1-(3-Ethoxyphenyl)-7-fluoro-2-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

In Stock

• CAS RN:
• 877798-50-0

• Formula:
• C20H16FNO4

• InChI:
• InChI=1S/C20H16FNO4/c1-3-25-13-6-4-5-11(9-13)17-16-18(23)14-10-12(21)7-8-15(14)26-19(16)20(24)22(17)2/h4-10,17H,3H2,1-2H3

• InChIKey:
• ICBRCTVMLMOSOG-UHFFFAOYSA-N

• 1-(3-Ethoxyphenyl)-7-fluoro-2-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a useful research compound. Its molecular formula is C20H16FNO4 and its molecular weight is 353.349. The purity is usually 95%.

N,N-Di(propan-2-yl)-2-(pyridin-3-yl)acetamide

• CAS RN:
• 916598-50-0

• Formula:
• C13H20N2O

• InChI:
• InChI=1S/C13H20N2O/c1-10(2)15(11(3)4)13(16)8-12-6-5-7-14-9-12/h5-7,9-11H,8H2,1-4H3

• InChIKey:
• NVDOTDZBZPTMSF-UHFFFAOYSA-N

• N,N-Di(propan-2-yl)-2-(pyridin-3-yl)acetamide is a useful research compound. Its molecular formula is C13H20N2O and its molecular weight is 220.31 g/mol. The purity is usually 95%.

[4-(4-Pyridin-2-ylpiperazin-1-yl)benzyl]amine

In Stock

• CAS RN:
• 937598-50-0

• Formula:
• C16H20N4

• InChI:
• InChI=1S/C16H20N4/c17-13-14-4-6-15(7-5-14)19-9-11-20(12-10-19)16-3-1-2-8-18-16/h1-8H,9-13,17H2

• InChIKey:
• VIWVFHNMQOOTOW-UHFFFAOYSA-N

• [4-(4-Pyridin-2-ylpiperazin-1-yl)benzyl]amine is a useful research compound. Its molecular formula is C16H20N4 and its molecular weight is 268.36 g/mol. The purity is usually 95%.

3-(2-Cyanophenoxy)propanoic acid

In Stock

• CAS RN:
• 916198-50-0

• Formula:
• C10H9NO3

• InChI:
• InChI=1S/C10H9NO3/c11-7-8-3-1-2-4-9(8)14-6-5-10(12)13/h1-4H,5-6H2,(H,12,13)

• InChIKey:
• GEPCGEWQELOJMC-UHFFFAOYSA-N

• 3-(2-Cyanophenoxy)propanoic acid is a useful research compound. Its molecular formula is C10H9NO3 and its molecular weight is 191.18 g/mol. The purity is usually 95%.

N-benzyl-2-(4-bromophenyl)acetamide

Usually In Stock

• CAS RN:
• 335398-50-0

• Formula:
• C15H14BrNO

• InChI:
• InChI=1S/C15H14BrNO/c16-14-8-6-12(7-9-14)10-15(18)17-11-13-4-2-1-3-5-13/h1-9H,10-11H2,(H,17,18)

• InChIKey:
• KXFWFGCNDQHKRZ-UHFFFAOYSA-N

• N-benzyl-2-(4-bromophenyl)acetamide is a useful research compound. Its molecular formula is C15H14BrNO and its molecular weight is 304.18 g/mol. The purity is usually 95%.

3-amino-4-chloro-N-(4-ethoxyphenyl)benzamide

In Stock

• CAS RN:
• 791798-50-0

• Formula:
• C15H15ClN2O2

• InChI:
• InChI=1S/C15H15ClN2O2/c1-2-20-12-6-4-11(5-7-12)18-15(19)10-3-8-13(16)14(17)9-10/h3-9H,2,17H2,1H3,(H,18,19)

• InChIKey:
• VQYQXXDLGCIRFZ-UHFFFAOYSA-N

• 3-amino-4-chloro-N-(4-ethoxyphenyl)benzamide is a useful research compound. Its molecular formula is C15H15ClN2O2 and its molecular weight is 290.74 g/mol. The purity is usually 95%.

4-Boc-6,6-Dimethyl-morpholine-3-carboxylic acid

In Stock

• CAS RN:
• 1255098-50-0

• Formula:
• C12H21NO5

• InChI:
• InChI=1S/C12H21NO5/c1-11(2,3)18-10(16)13-7-12(4,5)17-6-8(13)9(14)15/h8H,6-7H2,1-5H3,(H,14,15)

• InChIKey:
• AAEZKWUAXIQWAS-UHFFFAOYSA-N

• 4-Boc-6,6-Dimethyl-morpholine-3-carboxylic acid is a useful research compound. Its molecular formula is C12H21NO5 and its molecular weight is 259.3 g/mol. The purity is usually 95%.

2-[(3,5-dimethyl-1H-pyrazol-1-yl)carbonyl]-N-methyl-N-(4-methylphenyl)-4-phenylthiophene-3-sulfonamide

In Stock

• CAS RN:
• 1019098-50-0

• Formula:
• C24H23N3O3S2

• InChI:
• InChI=1S/C24H23N3O3S2/c1-16-10-12-20(13-11-16)26(4)32(29,30)23-21(19-8-6-5-7-9-19)15-31-22(23)24(28)27-18(3)14-17(2)25-27/h5-15H,1-4H3

• InChIKey:
• VVVVHHLYAJFZGY-UHFFFAOYSA-N

• 2-[(3,5-dimethyl-1H-pyrazol-1-yl)carbonyl]-N-methyl-N-(4-methylphenyl)-4-phenylthiophene-3-sulfonamide is a useful research compound. Its molecular formula is C24H23N3O3S2 and its molecular weight is 465.59. The purity is usually 95%.

2-(1H-indol-3-yl)-N-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)-2-oxoacetamide

In Stock

• CAS RN:
• 1904198-50-0

• Formula:
• C18H15N5O3

• InChI:
• InChI=1S/C18H15N5O3/c1-23-8-4-7-14(23)17-21-15(26-22-17)10-20-18(25)16(24)12-9-19-13-6-3-2-5-11(12)13/h2-9,19H,10H2,1H3,(H,20,25)

• InChIKey:
• ATUISBMZTDXLNS-UHFFFAOYSA-N

• 2-(1H-indol-3-yl)-N-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)-2-oxoacetamide is a useful research compound. Its molecular formula is C18H15N5O3 and its molecular weight is 349.35. The purity is usually 95%.

(3S,4S)-3-(2-Methylpropyl)oxan-4-amine;hydrochloride

In Stock

• CAS RN:
• 2230798-50-0

• Formula:
• C9H20ClNO

• InChI:
• InChI=1S/C9H19NO.ClH/c1-7(2)5-8-6-11-4-3-9(8)10;/h7-9H,3-6,10H2,1-2H3;1H/t8-,9+;/m1./s1

• InChIKey:
• YHCDFBAVRNCPLH-RJUBDTSPSA-N

• (3S,4S)-3-(2-Methylpropyl)oxan-4-amine;hydrochloride is a useful research compound. Its molecular formula is C9H20ClNO and its molecular weight is 193.72. The purity is usually 95%.

4-N-[3-[2-[(3-chlorophenyl)methylamino]pyrimidin-4-yl]-2H-pyrazolo[3,4-d]pyrimidin-6-yl]cyclohexane-1,4-diamine;hydrochloride

In Stock

• CAS RN:
• 1386398-50-0

• Formula:
• C22H25Cl2N9

• InChI:
• InChI=1S/C22H24ClN9.ClH/c23-14-3-1-2-13(10-14)11-26-21-25-9-8-18(29-21)19-17-12-27-22(30-20(17)32-31-19)28-16-6-4-15(24)5-7-16;/h1-3,8-10,12,15-16H,4-7,11,24H2,(H,25,26,29)(H2,27,28,30,31,32);1H

• InChIKey:
• ZVGRUMCHGYUBQK-UHFFFAOYSA-N

• 4-N-[3-[2-[(3-chlorophenyl)methylamino]pyrimidin-4-yl]-2H-pyrazolo[3,4-d]pyrimidin-6-yl]cyclohexane-1,4-diamine;hydrochloride is a useful research compound. Its molecular formula is C22H25Cl2N9 and its molecular weight is 486.405. The purity is usually 95%.

Methyl 1-aminocycloheptanecarboxylate hydrochloride

• CAS RN:
• 183429-63-2; 92398-50-0

• Formula:
• C9H18ClNO2

• InChI:
• InChI=1S/C9H17NO2.ClH/c1-12-8(11)9(10)6-4-2-3-5-7-9;/h2-7,10H2,1H3;1H

• InChIKey:
• DUVCCEMTDGDVRL-UHFFFAOYSA-N

• Methyl 1-aminocycloheptanecarboxylate hydrochloride is a useful research compound. Its molecular formula is C9H18ClNO2 and its molecular weight is 207.7. The purity is usually 95%.

3-amino-4-chloro-N-(4-ethoxyphenyl)benzamide

• CAS RN:
• 254892-91-6; 791798-50-0

• Formula:
• C15H15ClN2O2

• InChI:
• InChI=1S/C15H15ClN2O2/c1-2-20-12-6-4-11(5-7-12)18-15(19)10-3-8-13(16)14(17)9-10/h3-9H,2,17H2,1H3,(H,18,19)

• InChIKey:
• VQYQXXDLGCIRFZ-UHFFFAOYSA-N

• 3-amino-4-chloro-N-(4-ethoxyphenyl)benzamide is a useful research compound. Its molecular formula is C15H15ClN2O2 and its molecular weight is 290.75. The purity is usually 95%.